Cas no 25463-00-7 (4-Pyridinecarbonitrile, 2-iodo-6-methyl-)

• Product Name: 4-Pyridinecarbonitrile, 2-iodo-6-methyl-
• CAS No: 25463-00-7
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 4904665
• Update Time: 2025-06-07

4-Pyridinecarbonitrile, 2-iodo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-iodo-6-methyl-
• 2-Iodo-6-methylisonicotinonitrile

• Inchi： 1S/C7H5IN2/c1-5-2-6(4-9)3-7(8)10-5/h2-3H,1H3
• InChI Key： KJRKVHXWURZTFW-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 4-Pyridinecarbonitrile, 2-iodo-6-methyl-

Comprehensive Overview of 4-Pyridinecarbonitrile, 2-iodo-6-methyl- (CAS No. 25463-00-7)

4-Pyridinecarbonitrile, 2-iodo-6-methyl- (CAS No. 25463-00-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern featuring an iodine atom at the 2-position and a methyl group at the 6-position of the pyridine ring. The presence of the cyano (-CN) group further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for iodo-substituted pyridine derivatives has surged due to their versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Negishi couplings. Researchers are increasingly exploring 2-iodo-6-methyl-4-pyridinecarbonitrile as a building block for drug discovery, especially in the development of kinase inhibitors and antiviral agents. Its structural features align well with current trends in fragment-based drug design (FBDD), where small molecular fragments are used to construct more complex bioactive molecules.

The physicochemical properties of 4-Pyridinecarbonitrile, 2-iodo-6-methyl- contribute to its widespread utility. With a molecular weight of 244.04 g/mol, this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, while being less soluble in water. The iodine atom not only serves as an excellent leaving group in nucleophilic substitution reactions but also provides a heavy atom effect that can be exploited in X-ray crystallography studies of protein-ligand complexes.

From an industrial perspective, 25463-00-7 has found applications in the synthesis of advanced materials. Recent studies highlight its potential in creating liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its planar structure and electronic properties contribute to charge transport characteristics. The compound's ability to form stable coordination complexes with transition metals also makes it relevant in catalysis research, particularly in asymmetric synthesis methodologies that are currently revolutionizing pharmaceutical manufacturing.

Environmental and safety considerations for handling 2-iodo-6-methyl-4-pyridinecarbonitrile follow standard laboratory protocols for iodinated compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. The compound should be stored in amber glass containers under inert atmosphere to prevent potential degradation from light and moisture exposure, considerations that are particularly important for researchers working with sensitive reagents in medicinal chemistry applications.

The market dynamics for 4-Pyridinecarbonitrile, 2-iodo-6-methyl- reflect broader trends in fine chemical supply chains. With increasing interest in personalized medicine and targeted therapies, the demand for specialized heterocyclic building blocks like 25463-00-7 has shown steady growth. Several contract research organizations (CROs) and custom synthesis providers now include this compound in their catalogs, often offering it in various quantities ranging from milligram to kilogram scales to accommodate both academic and industrial research needs.

Analytical characterization of 2-iodo-6-methyl-4-pyridinecarbonitrile typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinctive patterns in both proton and carbon spectra, with the iodine atom causing characteristic spin-spin coupling. Mass spectrometry confirms the molecular ion peak at m/z 244, while infrared spectroscopy clearly shows the nitrile stretch around 2220-2240 cm^-1. These analytical signatures are crucial for quality control in synthetic applications where purity standards are stringent.

Emerging research directions for 4-Pyridinecarbonitrile, 2-iodo-6-methyl- include its potential in radiopharmaceutical development. The iodine moiety presents opportunities for radioiodination, making the compound interesting for positron emission tomography (PET) tracer development. This application aligns with current healthcare trends toward precision diagnostics and theranostics - an area experiencing rapid growth in oncology and neurological disorder research.

From a regulatory standpoint, 25463-00-7 is not currently subject to significant restrictions in most jurisdictions, though proper documentation should accompany international shipments in compliance with chemical transportation regulations. The compound's status as a research chemical means it's primarily handled by qualified professionals in controlled environments, with material safety data sheets (MSDS) available from reputable suppliers detailing appropriate handling procedures.

The synthetic versatility of 2-iodo-6-methyl-4-pyridinecarbonitrile continues to inspire methodological innovations. Recent literature describes its use in metal-catalyzed C-H activation reactions, a cutting-edge area in organic synthesis that reduces step counts in complex molecule construction. Such applications position this compound at the forefront of sustainable chemistry initiatives aiming to minimize waste and improve atom economy in pharmaceutical production.

Quality assurance protocols for 4-Pyridinecarbonitrile, 2-iodo-6-methyl- typically specify minimum purity levels of 97-98% for most research applications, with higher grades (≥99%) available for sensitive reactions. Chromatographic methods, particularly reverse-phase HPLC, are employed to verify purity, while elemental analysis confirms the empirical formula. These quality parameters are especially critical when the compound serves as a starting material for GMP-compliant synthetic routes in drug development pipelines.

Looking forward, the scientific community anticipates expanded applications for 25463-00-7 in materials science. Its potential as a precursor for conductive polymers and metal-organic frameworks (MOFs) is under investigation, responding to growing demands for advanced materials in energy storage and sensor technologies. These developments reflect the compound's adaptability across multiple disciplines, from medicinal chemistry to nanotechnology.

In conclusion, 4-Pyridinecarbonitrile, 2-iodo-6-methyl- represents a multifaceted chemical tool with diverse applications in modern research and development. Its unique combination of reactivity, structural features, and synthetic utility ensures its continued relevance across pharmaceutical, materials, and catalytic sciences. As synthetic methodologies evolve and new applications emerge, this compound will likely maintain its position as a valuable asset in the chemist's toolbox.